Cas no 2338-76-3 (3-Trifluoromethylphenylacetonitrile)

• Product Name: 3-Trifluoromethylphenylacetonitrile
• CAS No: 2338-76-3
• MF: C₉H₆F₃N
• MW: 185.145852565765
• MDL: MFCD00001913
• CID: 42782
• PubChem ID: 75360
• Update Time: 2025-06-13

3-Trifluoromethylphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)phenylacetonitrile
• 3-(Trifluoromethyl)benzyl cyanide
• 3-(Trifluoromethyl)ohenylacetonitrile
• 3-trifluoromethylbenzyl cyanide
• 1-(3-(TRIFLUOROMETHYL)PHENYL)ACETONITRILE
• 2-[3-(trifluoromethyl)phenyl]acetonitrile
• 3-Trifluoromethylphenylacetonitrile
• 2-(3-trifluoromethylphenyl)acetonitrile
• 2-(m-(trifluoromethyl)phenyl)acetonitrile
• 3-trifluoromethylbenzylnitrile
• Benzeneacetonitrile,3-(trifluoromethyl)
• m-Trifluoromethylbenzyl cyanide
• nc1r cxfff
• M-trifluoromethyl phenylacetonitrile
• 3-trifluoromethylbenzylcyanide
• Benzeneacetonitrile, 3-(trifluoromethyl)-
• m-Trifluoromethylphenylacetonitrile
• [3-(Trifluoromethyl)phenyl]acetonitrile
• 3-trifluoromethylphenyl acetonitrile
• 3-Trifluormethylbenzylcyanide
• 3-(Trifluoromethyl)benzeneacetonitrile
• m-(Trifluoromethyl)benzylcyanide
• 1-(3-(trifluoromethy
• BDBM108245
• 2-(3-(trifluoromethyl)phenyl)acetonitrile
• (3-trifluoromethylphenyl)acetonitrile
• Z104478348
• BLAISJRRTZAVTQ-UHFFFAOYSA-N
• 2‐[3‐(trifluoromethyl)phenyl]acetonitrile (Hit 13)
• (3-(TRIFLUOROMETHYL)PHENYL)ACETONITRILE
• A21840
• Q27294944
• MFCD00001913
• SCHEMBL38024
• CS-W016956
• FT-0613952
• CHEMBL3560055
• DTXSID9044617
• (3-trifluoromethylphenyl)-acetonitrile
• EINECS 219-053-8
• 2-[3-(Trifluoromethyl)phenyl]acetonitrile;1-(3-(Trifluoromethyl)phenyl)acetonitrile
• m-trifluoromethylphenyl-acetonitrile
• 3-(trifluoromethyl)-phenylacetonitrile
• W-107403
• UNII-Z3BI56GK28
• T2367
• EN300-20476
• AM61426
• 3-trifluoromethyl-phenylacetonitrile
• PS-8507
• (3-trifluoromethyl-phenyl)acetonitrile
• (3-Trifluoromethyl-phenyl)-acetonitrile
• AC-4200
• alpha-(3-trifluoromethylphenyl)-acetonitrile
• m-(trifluoromethyl)phenylacetonitrile
• BRN 0909640
• 2338-76-3
• Z3BI56GK28
• Tox21_302714
• (.alpha.,.alpha.,.alpha.-Trifluoro-m-tolyl)acetonitrile
• AKOS000119368
• Acetonitrile, (.alpha.,.alpha.,.alpha.-trifluoro-m-tolyl)-
• NCGC00256907-01
• 3-(Trifluoromethyl)benzylcyanide
• Acetonitrile, (alpha,alpha,alpha-trifluoro-m-tolyl)-
• NS00048818
• CAS-2338-76-3
• DTXCID7024617
• 3-(Trifluoromethyl)phenylacetonitrile, 97%
• 3-(Trifluoromethyl)phenylacetonitrile,94%
• DB-023837
• 3-Trifluoromethylbenzylcyanide; 2-[3-(trifluoromethyl)phenyl]acetonitrile

• MDL： MFCD00001913
• Inchi： 1S/C9H6F3N/c10-9(11,12)8-3-1-2-7(6-8)4-5-13/h1-3,6H,4H2
• InChI Key： JOIYKSLWXLFGGR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(CC#N)=C1)(F)F
• BRN： 909640

Computed Properties

• Exact Mass: 185.04500
• Monoisotopic Mass: 185.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Grayish yellow liquid
• Density: 1.187 g/mL at 25 °C(lit.)
• Boiling Point: 93°C/4mmHg(lit.)
• Flash Point: Fahrenheit: 120.2 ° f
  Celsius: 49 ° c
  
• Refractive Index: n20/D 1.4565(lit.)
• PSA: 23.79000
• LogP: 2.77148
• Solubility: Unable or difficult to mix

3-Trifluoromethylphenylacetonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H226,H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-20/21/22-36/37/38
• Safety Instruction： S16-S26-S27-S36/37/39
• RTECS：CY1820000
• Hazardous Material Identification：
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry and well ventilated area, away from incompatible substances and flammable areas,
• HazardClass：3
• PackingGroup：III
• TSCA：T
• Risk Phrases：R10; R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：3
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3-Trifluoromethylphenylacetonitrile

Comprehensive Overview of 3-Trifluoromethylphenylacetonitrile (CAS No. 2338-76-3): Properties, Applications, and Industry Insights

3-Trifluoromethylphenylacetonitrile (CAS No. 2338-76-3) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. The presence of a trifluoromethyl group (-CF₃) and a nitrile functional group (-CN) in its molecular framework enhances its reactivity, making it a valuable intermediate in synthetic chemistry. This article delves into its properties, synthesis methods, and emerging trends, addressing common queries such as "What is 3-Trifluoromethylphenylacetonitrile used for?" and "How is CAS 2338-76-3 synthesized?"

The compound's molecular formula, C₉H₆F₃N, highlights its role as a fluorinated building block, a feature increasingly sought after in modern drug design due to the metabolic stability imparted by fluorine atoms. Researchers frequently search for terms like "fluorinated nitriles in medicinal chemistry" or "3-Trifluoromethylphenylacetonitrile solubility," reflecting its relevance in optimizing drug candidates. Its applications extend to agrochemicals, where it serves as a precursor for herbicides and insecticides, aligning with the growing demand for sustainable crop protection solutions.

From a synthetic perspective, 3-Trifluoromethylphenylacetonitrile is typically prepared via nucleophilic substitution or cyanation reactions, with recent advancements focusing on catalytic methods to improve yield and selectivity. Industry professionals often inquire about "green synthesis of CAS 2338-76-3" or "scalable production of trifluoromethylphenyl derivatives," underscoring the shift toward environmentally friendly processes. Analytical techniques such as GC-MS, NMR, and HPLC are employed to ensure purity, a critical factor for high-value applications.

The compound's stability under various conditions makes it suitable for storage and transportation, though proper handling protocols are essential. Searches like "3-Trifluoromethylphenylacetonitrile safety data" or "CAS 2338-76-3 handling precautions" indicate user interest in operational best practices. Additionally, its role in material science—particularly in liquid crystals and advanced polymers—has gained traction, with keywords such as "fluorinated nitriles in OLEDs" emerging in academic literature.

In conclusion, 3-Trifluoromethylphenylacetonitrile (CAS No. 2338-76-3) exemplifies the intersection of innovation and utility in fine chemicals. Its multifaceted applications, coupled with evolving synthesis methodologies, position it as a compound of enduring significance. As industries prioritize efficiency and sustainability, this molecule will likely remain at the forefront of research and development, answering pressing questions like "How does fluorination enhance chemical performance?" and "What are the future trends for nitrile-based intermediates?"